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Compound of Interest

Compound Name: 2-Methylhexanal

Cat. No.: B3058890 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Methylhexanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methylhexanal,
intended for use by professionals in research and development settings. The following sections

detail the compound's properties, associated hazards, and recommended safety protocols.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Methylhexanal is presented in

Table 1. This data is essential for understanding its behavior and potential hazards in a

laboratory setting.

Table 1: Physical and Chemical Properties of 2-Methylhexanal
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Property Value

Molecular Formula C₇H₁₄O[1][2][3]

Molecular Weight 114.19 g/mol [1][4]

CAS Number 925-54-2[1][2][3]

Appearance Colorless clear liquid (est.)[5]

Boiling Point 141.2 °C at 760 mmHg[2][6]

Flash Point 32.22 °C to 32.6 °C[2][5][6]

Density 0.801 to 0.807 g/cm³ at 25 °C[2][5][6]

Vapor Pressure 5.92 mmHg at 25°C[2]

Refractive Index 1.411 to 1.417 at 20 °C[2][5]

Solubility Insoluble in water.[7]

Hazard Identification and Classification
2-Methylhexanal is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Flammable liquids: Category 3[8] or Category 2[1]

Skin corrosion/irritation: Category 2[1]

Serious eye damage/eye irritation: Category 2[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation: Category 3[1]

Hazard Statements:

H225: Highly flammable liquid and vapor.[1]

H226: Flammable liquid and vapor.[8]

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Experimental Protocols for Hazard Assessment
The hazard classifications of 2-Methylhexanal are determined through standardized

experimental protocols, primarily those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines provide a framework for assessing the

safety of chemicals.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Principle: A single dose of the test substance is applied to the skin of an experimental

animal, typically an albino rabbit.[9][10] Untreated skin areas serve as a control.[9][10] The

degree of irritation is scored at specified intervals to assess the severity and reversibility of

the effects.[9]

Methodology:

A small area of skin (approximately 6 cm²) is shaved on the test animal.[9]

0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to the prepared

area under a gauze patch.[9]

The patch is typically left in place for 4 hours.[9]

After removal of the patch, the skin is observed for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours.[11] If effects persist, observations may continue for

up to 14 days.[9]

A sequential testing strategy is often employed, starting with a single animal, to minimize

animal usage.[11][12]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
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This guideline assesses the potential of a substance to cause eye irritation or damage.

Principle: The test substance is applied in a single dose to one eye of an experimental

animal (albino rabbit), with the other eye serving as a control.[7][8] The degree of eye

irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific

intervals.[7][8]

Methodology:

The test is typically initiated with a single animal.[8]

A single dose of the test substance is instilled into the conjunctival sac of one eye.[13]

The eyes are examined at 1, 24, 48, and 72 hours after application.[13]

The use of topical anesthetics and systemic analgesics is recommended to minimize

animal pain and distress.[8]

If a corrosive or severe irritant effect is observed, no further testing is performed.[8] If the

initial test shows irritation, the response is confirmed in up to two additional animals,

preferably in a sequential manner.[7][8]

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is used to determine the acute oral toxicity of a substance.

Principle: This procedure avoids using lethality as the primary endpoint and instead relies on

the observation of clear signs of toxicity at one of a series of fixed dose levels.[1][14]

Methodology:

Groups of animals of a single sex (typically female rats) are dosed in a stepwise manner

using fixed doses of 5, 50, 300, and 2000 mg/kg (or exceptionally 5000 mg/kg).[1][3]

The test begins with a sighting study to determine the appropriate starting dose.[3][14]

A single dose is administered by gavage.[1] Animals are fasted before dosing.[1]
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Animals are observed for signs of toxicity and mortality for at least 14 days.[14]

Based on the outcome at one dose level, the decision is made to dose the next group at a

higher or lower fixed dose.[1]

Signaling Pathways of Aldehyde Toxicity
While specific signaling pathways for 2-Methylhexanal toxicity have not been extensively

studied, the general mechanisms of aldehyde toxicity are understood to involve their

electrophilic nature.

Aldehydes are reactive molecules that can form adducts with biological nucleophiles such as

the primary nitrogen groups on lysine residues and the thiolate groups on cysteine residues in

proteins.[15][16] This can lead to protein carbonylation, which may trigger signaling pathways

or, at higher concentrations, lead to cell death.[17]

Cells possess protective mechanisms against aldehyde toxicity, such as the action of aldehyde

dehydrogenases (ALDHs), which oxidize aldehydes to less reactive carboxylic acids.[17]

Furthermore, exposure to aldehydes can activate cytoprotective signaling pathways, such as

the Nrf2/Keap1 pathway, which upregulates the expression of antioxidant and detoxification

enzymes.[15][16]

It is important to note that this is a generalized pathway for aldehydes, and the specific

interactions of 2-Methylhexanal within biological systems may vary.
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General Aldehyde Toxicity Pathway
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Caption: General signaling pathway of aldehyde-induced toxicity.

Safe Handling and Storage
To minimize exposure and ensure safety, the following handling and storage procedures should

be strictly followed:
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Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[11][18]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[11]

Use spark-proof tools and explosion-proof equipment.[7]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles.[7]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and closed-toe shoes.

Hygiene: Wash hands thoroughly after handling.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://samex-env.com/blog/regulations-for-handling-flammable-liquid-waste-what-you-need-to-know
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls for 2-Methylhexanal
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Caption: Hierarchy of controls for safe handling of 2-Methylhexanal.

First-Aid Measures
In case of exposure, follow these first-aid procedures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[7]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[7] Get medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Get medical attention immediately.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.[7]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition.[7]

Containment: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[7]

Collection: Place the absorbed material into a suitable, closed container for disposal.[7]

Personal Protection: Wear appropriate personal protective equipment during cleanup.
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Accidental Spill Workflow for 2-Methylhexanal
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Caption: Workflow for handling an accidental spill of 2-Methylhexanal.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Disposal Considerations
2-Methylhexanal is a flammable liquid and must be disposed of as hazardous waste.[19]

Regulations: Disposal must be in accordance with all applicable federal, state, and local

regulations.[19]

Procedure:

Do not dispose of down the drain.[20]

Collect waste in a suitable, labeled, and tightly closed container.[19]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

[21]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can safely handle 2-Methylhexanal and minimize the risks

associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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